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Compound of Interest

Compound Name: ML-9 free base

Cat. No.: B1676664 Get Quote

Essential safety protocols and operational guidance for the laboratory use of ML-9 free base, a

potent inhibitor of myosin light-chain kinase (MLCK) and Akt kinase.

This document provides critical safety and logistical information for researchers, scientists, and

drug development professionals working with ML-9 free base. Adherence to these guidelines

is essential for ensuring personal safety and maintaining a secure laboratory environment.

Hazard Identification and Classification
ML-9 free base is classified under the Globally Harmonized System (GHS) with the following

primary hazards:

Acute Oral Toxicity (Category 4), H302: Harmful if swallowed.[1][2]

Acute Aquatic Toxicity (Category 1), H400: Very toxic to aquatic life.[1][2]

Chronic Aquatic Toxicity (Category 1), H410: Very toxic to aquatic life with long-lasting

effects.[1][2]

Quantitative Chemical and Biological Data
A summary of the key chemical and biological properties of ML-9 free base is provided below

for easy reference.
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Property Value Reference

Molecular Formula C₁₅H₁₇ClN₂O₂S --INVALID-LINK--

Molecular Weight 324.83 g/mol [1]

CAS Number 110448-31-2 [1]

GHS Oral Toxicity
Category 4 (LD50 range: 300 -

2000 mg/kg)
[1][3][4]

Ki for MLCK 4 µM [5]

Ki for PKA 32 µM [5]

Ki for PKC 54 µM [5]

Personal Protective Equipment (PPE) and Handling
Procedures
Strict adherence to the following procedures is mandatory when handling ML-9 free base to

minimize exposure and ensure a safe working environment.

Required Personal Protective Equipment
Eye Protection: Safety goggles with side-shields are required to protect against splashes and

dust.[1]

Hand Protection: Chemical-resistant protective gloves (e.g., nitrile) must be worn.[1]

Body Protection: An impervious lab coat or clothing should be worn to prevent skin contact.

[1]

Respiratory Protection: A suitable respirator should be used, especially when handling the

powder form or when aerosol formation is possible.[1]

Step-by-Step Handling Protocol
Preparation:
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Ensure a well-ventilated work area, preferably a chemical fume hood.[1]

Locate and verify the functionality of the nearest safety shower and eye wash station.[1]

Gather all necessary PPE and ensure it is in good condition.

Handling the Compound:

Avoid inhalation of dust and the formation of aerosols.[1]

Prevent all contact with eyes and skin.[1]

Do not eat, drink, or smoke in the handling area.[1]

When preparing solutions, add the solid to the solvent slowly to avoid splashing.

Storage:

Keep the container tightly sealed.[1]

Store in a cool, well-ventilated area away from direct sunlight and ignition sources.[1]

Recommended storage temperature for the powder is -20°C. If in solvent, store at -80°C.

[1]

Emergency First Aid Measures
If Swallowed: Call a poison center or doctor immediately if you feel unwell. Rinse mouth.[1]

Eye Contact: Immediately flush eyes with large amounts of water, separating eyelids.

Remove contact lenses if present and easy to do. Seek prompt medical attention.[1]

Skin Contact: Rinse skin thoroughly with plenty of water. Remove contaminated clothing and

shoes and consult a physician.[1]

Inhalation: Move the person to fresh air immediately. If breathing is difficult, seek medical

attention.
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Spill and Disposal Plan
Proper management of spills and waste is crucial to prevent environmental contamination and

accidental exposure.

Spill Response
Evacuate the immediate area.

Wear all required PPE, including respiratory protection.

For solid spills, carefully sweep up the material, avoiding dust generation.

For liquid spills, absorb with an inert, non-combustible material (e.g., diatomite, universal

binders).[1]

Collect the spilled material and absorbent in a sealed container for proper disposal.

Decontaminate the spill area and equipment by scrubbing with alcohol.[1]

Waste Disposal
Dispose of ML-9 free base and any contaminated materials in a designated, approved

hazardous waste container.[1]

Do not allow the product to enter drains, water courses, or the soil.[1]

All disposal must be in accordance with local, regional, and national regulations.

Experimental Protocols and Signaling Pathways
Cited Experimental Methodologies
Inhibition of Myosin Light Chain Kinase (MLCK) in Vascular Smooth Muscle: To investigate the

inhibitory effect of ML-9 on smooth muscle contraction, a common in vitro protocol involves the

use of isolated rabbit mesenteric artery. The tissue is chemically skinned to allow for direct

application of substances to the contractile machinery. The Ca2+-independent contraction is

induced by a trypsin-treated MLCK. ML-9 is then introduced at varying concentrations (e.g., 10-

30 µM) and incubated for a set period (e.g., 30 minutes). The extent of contraction and the
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phosphorylation of the 20,000-Da myosin light chain are then measured to determine the

inhibitory effect of ML-9.[6]

Induction of Autophagy in Cell Culture: The effect of ML-9 on autophagy can be assessed using

a prostate cancer cell line such as LNCaP. The cells are cultured in a suitable medium and then

treated with different concentrations of ML-9 for various time points (e.g., 6, 12, or 24 hours).

The induction of autophagy is monitored by observing the conversion of LC3-I to LC3-II via

Western blot analysis. An increase in the LC3-II to LC3-I ratio is indicative of autophagosome

formation. Further analysis can be done using transmission electron microscopy to visualize

the formation of autophagosomes and autolysosomes.[7][8]

Visualized Signaling Pathways and Workflows
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676664?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

